N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[4-[3-(4-fluorophenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C24H24FN3O4S2/c1-3-33(29,30)27-21-12-8-18(9-13-21)23-16-24(19-6-10-20(25)11-7-19)28(26-23)34(31,32)22-14-4-17(2)5-15-22/h4-15,24,27H,3,16H2,1-2H3
• InChI Key: YSHWFPRSDULOFK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C24H24FN3O4S2
• Molecular Weight: 501.6 g/mol

Description

This compound is a complex organic molecule that likely contains a pyrazole core (a five-membered ring with three carbon atoms and two nitrogen atoms) and several phenyl groups (aromatic rings). The presence of both tosyl (a sulfur-containing group derived from toluenesulfonic acid) and ethanesulfonamide groups suggests that this compound might be a sulfonamide.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds, such as fluorinated pyrazoles, are often synthesized via a two-step reaction. The first step typically involves the synthesis of a pyrazoline intermediate via a one-pot three-component reaction. The second step is the synthesis of the pyrazole via oxidative aromatization of the pyrazoline.

Scientific Research Applications

Pharmacokinetics and Metabolism

N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide, referred to as SB-649868, is a novel orexin 1 and 2 receptor antagonist developed for treating insomnia. The disposition and metabolism of this compound were explored in an open-label study involving eight healthy male subjects. The study revealed that the drug is primarily excreted via feces (79%), with urine accounting for only 12% of the total excretion. The elimination half-life of plasma radioactivity was substantially longer than that of the unchanged SB-649868, indicating the presence of slowly cleared metabolites. Notably, SB-649868 and a hemiaminal metabolite were identified as the main circulating components in plasma, with the metabolite arising from oxidation of the benzofuran ring followed by rearrangement. Extensive metabolism of SB-649868 was observed, with negligible amounts excreted unchanged (Renzulli et al., 2011).

Exposures and Effects

In various studies, the exposure to perfluorinated compounds (PFCs), which share structural similarities with N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide, has been analyzed to understand the potential health impacts. PFCs like perfluorooctane sulfonic acid (PFOS) and perfluorooctanoic acid (PFOA) have been detected in human serum, indicating widespread human exposure. These compounds are known for their persistence and potential toxic effects. For instance, PFOS was the dominant PFC in serum samples analyzed, highlighting the need to understand the sources, pathways, and health implications of such chemical exposures (Calafat et al., 2007).